Cas no 2248360-32-7 (Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate)

• Product Name: Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate
• CAS No: 2248360-32-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5854496
• PubChem ID: 137940909
• Update Time: 2025-08-02

Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6508372
• Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate
• 2248360-32-7
• tert-butyl 2-[(1,3-thiazol-2-yl)amino]acetate

• Inchi： 1S/C9H14N2O2S/c1-9(2,3)13-7(12)6-11-8-10-4-5-14-8/h4-5H,6H2,1-3H3,(H,10,11)
• InChI Key： CVQVKCCTCKZPMP-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate

Comprehensive Overview of Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate (CAS No. 2248360-32-7)

Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate (CAS No. 2248360-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 1,3-thiazole ring, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the tert-butyl group and thiazole moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate has surged due to its role in developing novel heterocyclic compounds. Researchers are particularly interested in its potential applications in anticancer agents, antimicrobial drugs, and crop protection chemicals. The compound’s CAS No. 2248360-32-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and organic synthesis.

The synthesis of Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate typically involves the reaction of 2-aminothiazole with tert-butyl bromoacetate under optimized conditions. This process highlights the compound’s compatibility with green chemistry principles, a trending topic in modern research. Scientists are also exploring its structure-activity relationships (SAR) to design more efficient derivatives for targeted therapies.

From an industrial perspective, Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate is valued for its high purity and stability, making it suitable for large-scale production. Its CAS No. 2248360-32-7 is often referenced in patents related to biodegradable materials and sustainable agrochemicals, aligning with global efforts to reduce environmental impact. Additionally, its thiazole core is a hotspot for computational drug design, leveraging AI-driven molecular modeling techniques.

Frequently asked questions about Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate include its solubility, storage conditions, and commercial availability. Researchers also inquire about its mechanism of action in biological systems and its potential as a precursor for fluorescent probes. These queries underscore the compound’s multifaceted utility in both academic and industrial settings.

In conclusion, Tert-butyl 2-(1,3-thiazol-2-ylamino)acetate (CAS No. 2248360-32-7) represents a critical tool in advancing drug discovery and sustainable chemistry. Its thiazole backbone and ester functionality offer endless possibilities for innovation, cementing its status as a sought-after compound in contemporary research.